Cas no 941166-95-6 (3-(2-Chloropropanoyl)-1-(2,4-dimethylphenyl)urea)

• Product Name: 3-(2-Chloropropanoyl)-1-(2,4-dimethylphenyl)urea
• CAS No: 941166-95-6
• MF: C₁₂H₁₅ClN₂O₂
• MW: 254.712702035904
• MDL: MFCD09403770
• CID: 3157291
• PubChem ID: 42940863
• Update Time: 2025-05-20

3-(2-Chloropropanoyl)-1-(2,4-dimethylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{[(2,4-dimethylphenyl)amino]carbonyl}propanamide
• 2-chloro-N-[(2,4-dimethylphenyl)carbamoyl]propanamide
• AB01326650-02
• AKOS009132772
• 3-(2-chloropropanoyl)-1-(2,4-dimethylphenyl)urea
• 2-CHLORO-N-((2,4-DIMETHYLPHENYL)CARBAMOYL)PROPANAMIDE
• EN300-28433
• G19016
• NCGC00334083-01
• Z235362957
• CS-0244603
• 941166-95-6
• 2-Chloro-n-([(2,4-dimethylphenyl)amino]carbonyl)propanamide
• 959-013-3
• 3-(2-Chloropropanoyl)-1-(2,4-dimethylphenyl)urea

• MDL： MFCD09403770
• Inchi： 1S/C12H15ClN2O2/c1-7-4-5-10(8(2)6-7)14-12(17)15-11(16)9(3)13/h4-6,9H,1-3H3,(H2,14,15,16,17)
• InChI Key： GNTGXHMDPYNLPZ-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC(NC1C=CC(C)=CC=1C)=O)=O

Computed Properties

• Exact Mass: 254.0822054Da
• Monoisotopic Mass: 254.0822054Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.2Ų

Additional information on 3-(2-Chloropropanoyl)-1-(2,4-dimethylphenyl)urea

3-(2-Chloropropanoyl)-1-(2,4-dimethylphenyl)urea: A Comprehensive Overview

The compound 3-(2-Chloropropanoyl)-1-(2,4-dimethylphenyl)urea, identified by the CAS number CAS 941166-95-6, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of ureas, which are widely studied for their versatile properties and potential in drug design. The structure of this compound consists of a urea group linked to a 2-chloropropanoyl moiety and a 2,4-dimethylphenyl group, making it a unique derivative with distinct chemical and biological characteristics.

Recent advancements in chemical synthesis have enabled researchers to explore the potential of 3-(2-Chloropropanoyl)-1-(2,4-dimethylphenyl)urea in drug discovery. Studies have shown that this compound exhibits promising activity in inhibiting certain enzymes and proteins associated with diseases such as cancer and neurodegenerative disorders. The incorporation of the 2-chloropropanoyl group introduces a chlorinated substituent, which can enhance the compound's ability to interact with biological targets through halogen bonding. This property makes it a valuable candidate for developing targeted therapies.

In addition to its pharmacological applications, CAS 941166-95-6 has also been investigated for its role in material science. Researchers have explored its potential as a building block for constructing advanced materials with tailored properties. The combination of the urea group and the aromatic ring in this compound provides a platform for designing self-assembling structures and functional materials. Recent studies have demonstrated its ability to form supramolecular assemblies under specific conditions, which could be exploited for applications in sensors and drug delivery systems.

The synthesis of 3-(2-Chloropropanoyl)-1-(2,4-dimethylphenyl)urea involves a multi-step process that combines principles from organic synthesis and catalysis. The key steps include the preparation of intermediates such as 2-chloropropanoic acid derivatives and their subsequent coupling with the aromatic amine moiety. Recent innovations in catalytic methods have improved the efficiency and selectivity of these reactions, enabling the large-scale production of this compound for both research and industrial purposes.

The biological evaluation of CAS 941166-95-6 has revealed its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that this compound can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX). Its ability to selectively target these enzymes without causing significant side effects makes it an attractive candidate for developing novel anti-inflammatory drugs. Furthermore, ongoing research is exploring its potential as an anticancer agent by investigating its effects on tumor growth and metastasis.

In conclusion, 3-(2-Chloropropanoyl)-1-(2,4-dimethylphenyl)urea, or CAS 941166-95-6, represents a significant advancement in the field of organic chemistry. Its unique structure and versatile properties make it a valuable compound for both academic research and industrial applications. As ongoing studies continue to uncover its full potential, this compound is poised to play a crucial role in shaping future developments in drug discovery and material science.